Cas no 2649070-94-8 (7-Isocyanato-1-methyl-1h-indole)

• Product Name: 7-Isocyanato-1-methyl-1h-indole
• CAS No: 2649070-94-8
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 6338502
• PubChem ID: 83914577
• Update Time: 2025-06-12

7-Isocyanato-1-methyl-1h-indole Chemical and Physical Properties

Names and Identifiers

• 2649070-94-8
• 7-isocyanato-1-methyl-1h-indole
• EN300-1832003
• 7-Isocyanato-1-methyl-1h-indole

• Inchi： 1S/C10H8N2O/c1-12-6-5-8-3-2-4-9(10(8)12)11-7-13/h2-6H,1H3
• InChI Key： FASYQZVXUKKULK-UHFFFAOYSA-N
• SMILES： O=C=NC1=CC=CC2C=CN(C)C=21

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 7-Isocyanato-1-methyl-1h-indole

Comprehensive Overview of 7-Isocyanato-1-methyl-1H-indole (CAS No. 2649070-94-8): Properties, Applications, and Industry Insights

The chemical compound 7-Isocyanato-1-methyl-1H-indole (CAS No. 2649070-94-8) is a specialized indole derivative with significant relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an isocyanate functional group at the 7-position and a methyl substitution at the 1-position, makes it a valuable intermediate for synthesizing biologically active molecules. Researchers and manufacturers increasingly seek this compound due to its versatility in heterocyclic chemistry and drug discovery applications.

Recent trends in high-throughput screening and fragment-based drug design have amplified interest in 7-Isocyanato-1-methyl-1H-indole. Its CAS No. 2649070-94-8 frequently appears in patent literature describing novel kinase inhibitors and GPCR-targeting compounds. The compound's reactivity allows efficient conjugation with amines and alcohols, enabling rapid diversification of indole-based scaffolds – a key strategy in modern medicinal chemistry optimization.

From a synthetic perspective, 7-Isocyanato-1-methyl-1H-indole demonstrates exceptional utility in constructing urea and carbamate linkages, critical motifs in many FDA-approved drugs. Analytical studies confirm its stability under standard laboratory conditions, though proper storage in anhydrous environments is recommended to preserve the reactive isocyanate group. The compound's molecular weight (188.19 g/mol) and lipophilicity parameters make it particularly suitable for developing CNS-penetrant molecules, addressing growing demand in neurological disorder research.

Industry professionals frequently search for 7-Isocyanato-1-methyl-1H-indole suppliers, synthetic protocols, and safety data sheets, reflecting its expanding commercial importance. Advanced quantum chemistry calculations predict favorable electronic properties for this building block, explaining its prevalence in computational drug design workflows. The compound's chromatographic behavior has been thoroughly characterized, facilitating quality control in GMP-compliant synthesis.

Emerging applications of CAS No. 2649070-94-8 include its use in developing fluorescent probes and photoaffinity labels for studying protein-ligand interactions. Its indole core participates in various click chemistry reactions, aligning with sustainable chemistry initiatives. Recent publications highlight its role in creating allosteric modulators for challenging biological targets, particularly in oncology and immunology pipelines.

The global market for 7-Isocyanato-1-methyl-1H-indole reflects broader trends in custom synthesis and contract research services. Regulatory-compliant documentation, including detailed COA (Certificate of Analysis) specifications, remains crucial for procurement specialists. Analytical techniques like HPLC-MS and NMR spectroscopy consistently verify the compound's high purity (>98%), meeting stringent requirements for preclinical development applications.

Future research directions for CAS No. 2649070-94-8 may explore its potential in bioconjugation strategies and PROTAC development. The compound's structure-activity relationship (SAR) contributions continue to generate valuable insights for lead optimization teams worldwide. As AI-assisted molecular design platforms evolve, the demand for well-characterized building blocks like 7-Isocyanato-1-methyl-1H-indole will likely accelerate across both academic and industrial research sectors.